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Compound of Interest

Compound Name: tert-Butoxytrimethylsilane

Cat. No.: B079100

This guide provides essential safety and logistical information for the proper disposal of tert-
Butoxytrimethylsilane, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Key Safety and Hazard Information

tert-Butoxytrimethylsilane is a highly flammable liquid and vapor that causes skin and
serious eye irritation.[1][2] It is also moisture-sensitive.[2] Proper handling and disposal require
strict adherence to safety protocols to mitigate risks of fire, chemical burns, and uncontrolled
reactions. All disposal activities must be conducted in accordance with local, state, and federal
regulations.

Physicochemical and Hazard Data

The following table summarizes key quantitative data for tert-Butoxytrimethylsilane.
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Property Value Source
Molecular Formula C7H1s0Si [11[3]
Molecular Weight 146.30 g/mol [1][3]
Boiling Point 102 - 104 °C [2][3]
Melting Point -50t0 -91 °C [2][3]
Density 0.761 g/cm? [3]
Flash Point 14 °C [3]

GHS Hazard Statements

H225, H315, H319

[1](2]

H225: Highly flammable liquid

[11[2]
and vapor
H315: Causes skin irritation [1112]
H319: Causes serious eye o

irritation

Operational Protocol for Disposal

This protocol outlines the step-by-step methodology for the safe disposal of tert-
Butoxytrimethylsilane waste.

Objective: To safely collect, store, and dispose of tert-Butoxytrimethylsilane waste in
compliance with institutional and regulatory standards.

Materials:

o Appropriate chemical waste container (e.g., glass or polyethylene, as recommended by your
institution's environmental health and safety office)

e Waste label
» Personal Protective Equipment (PPE):

o Chemical-resistant gloves (e.g., nitrile)[4]
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o Splash-proof goggles or face shield[5]

o Flame-retardant lab coat

e Fume hood
Procedure:
e Preparation and PPE:

o Before handling, ensure that an eyewash station and safety shower are readily accessible.

[2]
o Don all required PPE, including gloves, eye protection, and a lab coat.[4]

o Conduct all waste transfer operations inside a certified chemical fume hood to avoid
inhalation of vapors.[2]

o Waste Segregation:

o Do not mix tert-Butoxytrimethylsilane waste with other waste streams unless explicitly
permitted by your institution's waste management guidelines. Incompatible materials can
lead to dangerous reactions.

o This is a flammable liquid and should be collected in a designated flammable solvent
waste container.

o Container Management:

o Obtain a designated and properly vented chemical waste container. Ensure the container
is clean, dry, and compatible with the chemical.

o Carefully transfer the tert-Butoxytrimethylsilane waste into the container, avoiding
splashes.

o Do not fill the container to more than 80% capacity to allow for vapor expansion.
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o Keep the container tightly closed when not in use to prevent the release of flammable
vapors.[2][4]

e Labeling:
o Immediately label the waste container with the following information:

The words "Hazardous Waste"

Full chemical name: "tert-Butoxytrimethylsilane"

Associated hazards (e.g., "Flammable Liquid," "Irritant")

Accumulation start date

Principal investigator's name and contact information
e Temporary Storage:
o Store the sealed and labeled waste container in a designated satellite accumulation area.

o The storage location must be a well-ventilated, cool, and dry place, away from heat,
sparks, open flames, and other ignition sources.[2][4]

o Ensure the storage area is equipped with appropriate fire suppression systems (e.g., dry
sand, dry chemical, or alcohol-resistant foam extinguisher).[2]

» Final Disposal:

o Arrange for the collection of the waste container by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Dispose of the contents and container in accordance with all applicable local, state, and
federal regulations at an approved waste disposal plant.[2][4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of tert-
Butoxytrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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